Cas no 39900-74-8 (2-(7-ethoxy-3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)-N-(4-methoxyphenyl)acetamide)

• Product Name: 2-(7-ethoxy-3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)-N-(4-methoxyphenyl)acetamide
• CAS No: 39900-74-8
• MF: C₁₉H₂₀N₂O₄S
• MW: 372.438103675842
• CID: 5436894
• Update Time: 2025-09-27

2-(7-ethoxy-3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)-N-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(7-ethoxy-3-oxo-4H-1,4-benzothiazin-2-yl)-N-(4-methoxyphenyl)acetamide
• 2-(7-ethoxy-3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)-N-(4-methoxyphenyl)acetamide

• Inchi： 1S/C19H20N2O4S/c1-3-25-14-8-9-15-16(10-14)26-17(19(23)21-15)11-18(22)20-12-4-6-13(24-2)7-5-12/h4-10,17H,3,11H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key： OANGAOCJXNZCBR-UHFFFAOYSA-N
• SMILES： S1C2=CC(OCC)=CC=C2NC(=O)C1CC(NC1=CC=C(OC)C=C1)=O

Additional information on 2-(7-ethoxy-3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)-N-(4-methoxyphenyl)acetamide

Introduction to 2-(7-ethoxy-3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)-N-(4-methoxyphenyl)acetamide and Its Significance in Modern Chemical Biology

2-(7-ethoxy-3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)-N-(4-methoxyphenyl)acetamide, with the CAS number 39900-74-8, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This heterocyclic amide derivative has garnered attention due to its structural complexity and potential biological activities. The compound belongs to the benzothiazine class, a scaffold known for its versatility in medicinal chemistry. The presence of functional groups such as the 7-ethoxy substituent and the 3-oxo moiety contributes to its unique reactivity and binding properties, making it a valuable candidate for further investigation.

The benzothiazine core is a privileged structure in drug discovery, often exhibiting significant pharmacological effects across various therapeutic areas. Its ability to interact with biological targets like enzymes and receptors has been exploited in the development of drugs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. The specific arrangement of atoms in 2-(7-ethoxy-3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)-N-(4-methoxyphenyl)acetamide suggests potential interactions with proteins involved in signal transduction and metabolic pathways.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with improved pharmacokinetic profiles and reduced side effects. The N-(4-methoxyphenyl)acetamide moiety in this compound is particularly noteworthy, as it can modulate the compound's solubility and metabolic stability. This feature is crucial for optimizing drug candidates for clinical use. Additionally, the 7-ethoxy group may influence the compound's binding affinity by introducing steric hindrance or electronic effects that enhance interactions with biological targets.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research indicates that benzothiazine derivatives can exhibit anti-inflammatory, analgesic, and even anticancer properties. The structural features of 2-(7-ethoxy-3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)-N-(4-methoxyphenyl)acetamide align well with these therapeutic goals. For instance, studies have shown that modifications within the benzothiazine ring can lead to enhanced activity against enzymes such as cyclooxygenase (COX), which plays a key role in inflammation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to construct the complex heterocyclic framework efficiently. The use of chiral auxiliaries or asymmetric catalysis may also be necessary to obtain enantiomerically pure forms of the compound, which are critical for evaluating its biological activity.

From a computational chemistry perspective, molecular modeling techniques are invaluable for understanding the interactions between 2-(7-ethoxy-3-oxyo)-3-dihydro-H-benzothiazin]-N(4-metoxyphenyl)acetamide and its biological targets. Docking studies can predict how the compound binds to proteins such as kinases or transcription factors, providing insights into its mechanism of action. Additionally, quantum mechanical calculations can help elucidate the electronic structure of the molecule, which is essential for rationalizing its reactivity and designing analogs with improved properties.

The pharmacological evaluation of this compound typically involves both in vitro and in vivo assays. In vitro studies may include enzyme inhibition assays to assess activity against relevant targets or cell-based assays to evaluate cytotoxicity and efficacy. In vivo studies often employ animal models to investigate pharmacokinetics and pharmacodynamics. The results from these experiments are crucial for determining whether the compound has sufficient potency and selectivity to advance into clinical trials.

Recent advancements in drug discovery technologies have enabled more efficient screening processes for identifying promising candidates like CAS no 39900–74–8 derivatives. High-throughput screening (HTS) platforms allow researchers to test thousands of compounds against various biological targets rapidly. Additionally, CRISPR-based gene editing technologies have made it possible to generate more accurate disease models for testing therapeutic efficacy. These innovations are accelerating the pace at which new drugs are developed.

The regulatory landscape also plays a significant role in determining how quickly such compounds can progress through clinical development stages before reaching patients who need them most importantly though safety cannot be compromised at any stage so rigorous testing must be conducted throughout all phases including preclinical toxicology studies postmarketing surveillance once approved too ensuring long term benefits outweigh any risks associated with long term use